Cas no 1185031-19-9 (Pindolol-d7)

Pindolol-d7 structure
Pindolol-d7 structure
Product Name:Pindolol-d7
CAS No:1185031-19-9
MF:C14H20N2O2
MW:255.363935470581
CID:1059825
PubChem ID:46782757
Update Time:2025-04-20

Pindolol-d7 Chemical and Physical Properties

Names and Identifiers

    • Pindolol-d7
    • 1-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-3-(1H-indol-4-yloxy)propan-2-ol
    • Apo-pindol
    • HY-B0982S
    • 1-[(1H-Indol-4-yl)oxy]-3-{[(~2~H_7_)propan-2-yl]amino}propan-2-ol
    • 1185031-19-9
    • (+/-)-Pindolol-d7 (iso-propyl-d7)
    • J-003782
    • 1-(1H-Indol-4-yloxy)-3-[(1-methylethyl)amino]-2-propanol-d7
    • F91250
    • CS-0201049
    • DTXSID50676113
    • AKOS030243092
    • 1-(1H-indol-4-yloxy)-3-{[(1,1,1,2,3,3,3-?H?)propan-2-yl]amino}propan-2-ol
    • DA-76894
    • Inchi: 1S/C14H20N2O2/c1-10(2)16-8-11(17)9-18-14-5-3-4-13-12(14)6-7-15-13/h3-7,10-11,15-17H,8-9H2,1-2H3/i1D3,2D3,10D
    • InChI Key: JZQKKSLKJUAGIC-SVMCCORHSA-N
    • SMILES: O(C1=CC=CC2=C1C=CN2)CC(CNC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O

Computed Properties

  • Exact Mass: 255.19600
  • Monoisotopic Mass: 255.196415107g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • Melting Point: 160-162°C
  • PSA: 57.28000
  • LogP: 2.29650

Pindolol-d7 Pricemore >>

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